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Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling and melting points of 3-Nonyne
(CAS No: 20184-89-8), a nine-carbon internal alkyne. The document outlines its key physical
properties and presents standardized experimental protocols for their determination, ensuring
accuracy and reproducibility in a laboratory setting.

Core Physicochemical Data

The physical properties of 3-Nonyne are critical for its handling, purification, and use in
synthetic chemistry. As an alkyne, its triple bond influences its molecular geometry and
intermolecular forces, which in turn dictate its boiling and melting points.[1][2] Alkynes generally
exhibit slightly higher boiling points than their corresponding alkanes and alkenes due to their
more linear shape, which allows for more effective packing and stronger London dispersion
forces.[1]

Quantitative Data Summary

The experimentally determined and estimated physical properties of 3-Nonyne are
summarized in the table below for quick reference.
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Property Value Units Notes

Boiling Point 156.9 - 157.1 °C At 760 mmHg[3][4][5]
Melting Point -49.99 °C Estimated[3][6]
Molecular Formula CoH1e - [31[4]

Molecular Weight 124.22 g/mol [718]

Density 0.774 g/cm3 [31[4]

Flash Point 37.6 °C [3114]

Refractive Index 1.433 - [3114]

Experimental Protocols

Accurate determination of boiling and melting points is fundamental for compound identification
and purity assessment.[9] The following sections detail the methodologies for these
measurements as applicable to 3-Nonyne.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile, flammable liquid like 3-Nonyne, several methods can be employed.
The Thiele tube method is suitable for small sample volumes.[10]

Thiele Tube Method:

o Sample Preparation: A small sample (less than 1 mL) of 3-Nonyne is placed into a small test
tube (Durham tube). A capillary tube, sealed at one end, is then placed inverted (open end
down) into the liquid.[10]

o Apparatus Setup: The small test tube is attached to a thermometer using a rubber band,
ensuring the sample is level with the thermometer bulb. This assembly is then placed into a
Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the oil level is
above the sample.[11]
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e Heating: The side arm of the Thiele tube is gently heated. The shape of the tube is designed
to allow for the formation of convection currents that ensure uniform heating of the oil bath.
[11]

o Observation: As the temperature rises, air trapped in the capillary tube will expand and exit,
followed by the vapor of the 3-Nonyne, which will be visible as a steady stream of bubbles
from the capillary's open end.[10]

e Measurement: Heating is discontinued once a continuous stream of bubbles is observed. As
the apparatus cools, the vapor pressure of the 3-Nonyne will decrease. The boiling point is
the temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube.[10]

o Pressure Correction: The atmospheric pressure should be recorded, as boiling points are
pressure-dependent. If the measurement is not performed at standard pressure (760
mmHg), a nomograph or appropriate formula should be used to correct the observed boiling
point.[11]

For larger quantities, a simple distillation setup can also be used to determine the boiling point
by recording the temperature at which the liquid-vapor equilibrium is established.[10][12]

Determination of Melting Point

Given that 3-Nonyne has a very low estimated melting point of -49.99°C, its determination
requires a cryostat or a specialized low-temperature melting point apparatus. The general
principle remains the observation of the phase transition from solid to liquid.

Low-Temperature Capillary Method:

o Sample Preparation: A sample of 3-Nonyne is first frozen. A small amount of the solid
material is then quickly introduced into a capillary tube, which is then sealed.[9]

o Apparatus Setup: The packed capillary tube is placed in a low-temperature melting point
apparatus. This device consists of a cooling block and a calibrated temperature sensor or
thermometer suitable for sub-zero temperatures.
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e Cooling and Heating Cycle: The block is cooled to a temperature well below the expected
melting point. Then, the temperature is raised slowly, typically at a rate of 1-2 °C per minute,
as the expected melting point is approached.[9]

o Observation: The sample is observed through a magnified lens. The melting point range is
recorded from the temperature at which the first signs of liquid appear to the temperature at
which the entire sample has melted into a clear liquid.[9] A narrow melting range (typically
0.5-1.0°C) is indicative of a pure compound.[9]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of the boiling and
melting points of a liquid sample like 3-Nonyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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